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Compound of Interest

Compound Name: 1,4-Dimethoxy-2-nitrobenzene

CAS No.: 89-39-4

Cat. No.: B146714 Get Quote

CAS: 89-39-4 | Molecular Formula: C₈H₉NO₄ | MW: 183.16 g/mol [1][2][3][4]

Executive Summary
This technical guide addresses the physicochemical behavior of 1,4-Dimethoxy-2-
nitrobenzene (1,4-DMNB) in aqueous environments.[1][3] While often categorized generically

as "insoluble" in safety data sheets, 1,4-DMNB exhibits a specific, quantifiable solubility

threshold governed by its crystal lattice energy and lipophilic methoxy substituents.[1]

For researchers in drug discovery and dye synthesis, understanding this threshold is critical.[3]

1,4-DMNB serves as a non-ionizable precursor; its solubility is pH-independent under

physiological conditions but highly sensitive to temperature and cosolvent fractions.[1][3] This

guide provides the thermodynamic baseline, a validated quantification protocol (Modified

OECD 105), and solubilization strategies for assay development.

Part 1: Physicochemical Fundamentals[1][3]
The Thermodynamic Barrier
The solubility of 1,4-DMNB is dictated by the competition between its crystal lattice energy

(cohesion) and its hydration energy (adhesion to water).

Crystal Lattice: The molecule is a solid at room temperature (MP: 70–73 °C).[3] The nitro

group (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b146714?utm_src=pdf-interest
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7212024.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7212024_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dimethoxy-4-nitrobenzene
https://www.chemeo.com/cid/11-367-2/Benzene-nitro
https://www.benchchem.com/product/b146714?utm_src=pdf-body
https://www.benchchem.com/product/b146714?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7212024.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dimethoxy-4-nitrobenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7212024.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dimethoxy-4-nitrobenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7212024.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dimethoxy-4-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dimethoxy-4-nitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


) introduces a strong dipole, but the para-positioning of the methoxy groups (

) creates a relatively symmetric, stable crystal packing. Overcoming this lattice enthalpy (

) requires significant energy.[3]

Hydration: While the nitro group is a hydrogen bond acceptor, the two methoxy groups and

the aromatic ring are predominantly hydrophobic. The hydration shell formation results in a

negative entropy change (

), which thermodynamically disfavors dissolution.[3]

Quantitative Solubility Profile
The following data synthesizes experimental ranges with QSAR (Quantitative Structure-Activity

Relationship) predictions.

Parameter Value / Range Context

Water Solubility (

)
~176 mg/L (Predicted)

EPISuite (WSKOW v1.[1][3]

[4]41) estimate at 25°C.

Practical Classification Sparingly Soluble
Falls within the 100–1000

mg/L range.[1][4]

LogP (Octanol/Water) 1.88 – 2.03
Indicates moderate lipophilicity.

[1][3][4]

pKa N/A
Molecule is non-ionizable in

pH 1–14 range.[1][3][4]

Henry's Law Constant ~4.7 x 10⁻⁸ atm-m³/mol
Low volatility from aqueous

solution.[1][3][4]
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Critical Insight: Unlike its derivatives (e.g., 2-amino-1,4-dimethoxybenzene), 1,4-DMNB has no

ionizable protons.[1][3] Adjusting pH will not improve its intrinsic solubility.[3] Solubilization

requires organic cosolvents or surfactants.[3]

Part 2: Experimental Determination Protocol
Methodology: Modified OECD 105 (Shake Flask Method) Applicability:

mg/L (Suitable for 1,4-DMNB)[1]

Standard "visual" solubility checks are insufficient for this compound due to its tendency to form

micro-suspensions that mimic true solutions.[3] The following protocol ensures thermodynamic

equilibrium is reached and micro-crystals are excluded.

The Self-Validating Workflow
This workflow incorporates mass balance checks and Tyndall effect validation to prevent false

positives from suspended particles.[3]

Preparation
(Excess Solid)

Equilibration
(24-48h @ 30°C)

 Agitation Phase Separation
(Centrifugation/Filter)

 Temp Re-equilibration
(20°C) HPLC-UV

Quantification

 Supernatant

Tyndall Check
(Laser Scatter)

Clear

Click to download full resolution via product page

Figure 1: Step-by-step solubility determination workflow ensuring thermodynamic equilibrium.

Detailed Step-by-Step Procedure
Preparation:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7212024.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dimethoxy-4-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dimethoxy-4-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dimethoxy-4-nitrobenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7212024.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dimethoxy-4-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dimethoxy-4-nitrobenzene
https://www.benchchem.com/product/b146714?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh approx. 50 mg of 1,4-DMNB (Yellow crystalline solid) into a 50 mL amber glass vial

(amber is crucial; nitro-aromatics can be photo-reactive).[1][3]

Add 25 mL of double-distilled water (Milli-Q).

Note: This creates a supersaturated mixture (~2000 mg/L loading).[3]

Agitation & Equilibration:

Place the vial in a shaking water bath set to 30°C (above the target measurement

temperature) for 24 hours.

Why 30°C? Approaching equilibrium from "supersaturation" (cooling down) is faster and

more reliable than dissolving up from a solid at the target temperature.[3]

Transfer the vial to a 20°C or 25°C bath (target temp) and allow it to sit for another 24

hours with minimal agitation.

Phase Separation (Critical Step):

Do not filter immediately. Filters can adsorb hydrophobic compounds like 1,4-DMNB,

skewing results.[1][3]

Centrifuge an aliquot at 10,000 rpm for 10 minutes.

Validation: Shine a laser pointer through the supernatant.[3] If a beam path is visible

(Tyndall effect), micro-crystals are present.[3] Re-centrifuge.

Quantification (HPLC-UV):

Dilute the supernatant 1:1 with Acetonitrile (ACN) to prevent precipitation in the HPLC

lines.[3]

Inject into HPLC (Conditions below).

Part 3: Analytical Methodologies
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To accurately quantify 1,4-DMNB, High-Performance Liquid Chromatography (HPLC) with UV

detection is the gold standard.[1][3]

HPLC Conditions
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase: Isocratic 60:40 [Water : Acetonitrile].[3]

Reasoning: The LogP of ~1.9 requires a moderately organic mobile phase to elute the

compound within a reasonable time (approx. 4–6 mins) while maintaining peak shape.

Flow Rate: 1.0 mL/min.[3]

Detection: UV at 254 nm (aromatic ring) or 300 nm (nitro conjugation).[3]

Optimization: Run a UV-Vis scan of the stock solution first to determine

.[3]

Injection Volume: 10 µL.

Analytical Logic Diagram
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Figure 2: Analytical workflow for precise quantification of 1,4-DMNB.[1][3]

Part 4: Solubilization Strategies
For applications requiring concentrations > 200 mg/L (e.g., stock solutions for biological assays

or synthetic reactions), water alone is insufficient.

Cosolvent Selection
Since 1,4-DMNB is non-ionizable, "pH adjustment" is ineffective.[1][3] Use the following

hierarchy:
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DMSO (Dimethyl Sulfoxide): Excellent solubility (> 50 mg/mL).[3] Best for biological stock

solutions (dilute 1000x into media).[3]

Acetone/Ethanol: Good solubility, but volatile.[3] Suitable for synthetic transfers.[3]

PEG-400: Useful for formulation development; increases solubility via dielectric constant

modification.[3]

Formulation Warning
Avoid storing 1,4-DMNB in basic aqueous solutions (pH > 10) for extended periods.[3] While it

does not deprotonate, the electron-deficient ring (activated by the nitro group) can undergo

nucleophilic aromatic substitution (

) with hydroxide ions, slowly degrading the molecule into methoxy-nitrophenols.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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